4-(3-Oxo-3a,4,5,6-tetrahydro-3H-cyclopentapyrazol-2-yl)benzoic Acid

• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol
• IUPAC Name: 4-(3-oxo-3a,4,5,6-tetrahydrocyclopenta[c]pyrazol-2-yl)benzoic acid
• InChI: InChI=1S/C13H12N2O3/c16-12-10-2-1-3-11(10)14-15(12)9-6-4-8(5-7-9)13(17)18/h4-7,10H,1-3H2,(H,17,18)
• InChI Key: QGMDQRVWUZNUPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(=NN(C2=O)C3=CC=C(C=C3)C(=O)O)C1

Description

4-(3-Oxo-3a,4,5,6-tetrahydro-3H-cyclopentapyrazol-2-yl)benzoic Acid is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-hydrazinobenzoic acid (0.3 g), ethyl-2-oxocyclopentanecarboxylate (0.31 g) and p-toluenesulfonic acid (340 mg) in ethanol (12 ml) was boiled under reflux for 12 hours. The concentrated reaction solution was purified by preparative HPLC. The isolated reaction product (as ethyl ester) was hydrolyzed by method P-a. This resulted in the product with the molecular weight of 244.25 (C13H12N2O3); MS (ESI): 245 (M+H+).